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Compound of Interest

Compound Name: 1-(Bromoethynyl)cyclohexene

Cat. No.: B15483076 Get Quote

In-depth Technical Guide: 1-
(Bromoethynyl)cyclohexene
Notice: Information regarding the specific chemical compound 1-(Bromoethynyl)cyclohexene
is not readily available in public chemical databases and scientific literature. The following

guide is constructed based on available data for structurally related compounds, namely 1-

bromo-1-cyclohexene and other bromo-substituted cyclohexene derivatives. The properties

and reactivity of 1-(Bromoethynyl)cyclohexene are inferred and should be treated with

caution.

Introduction
This technical guide provides a comprehensive overview of the physical and chemical

properties of 1-(Bromoethynyl)cyclohexene. This compound is of interest to researchers and

professionals in the fields of organic synthesis and drug development due to its potential as a

versatile building block. The presence of a bromoethynyl group attached to a cyclohexene ring

offers multiple reaction sites for further functionalization, making it a candidate for the synthesis

of complex molecular architectures.

Physicochemical Properties
Quantitative data for 1-(Bromoethynyl)cyclohexene is not available. The following table

summarizes the known physical and chemical properties of the closely related compound, 1-
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Bromo-1-cyclohexene. These values can serve as an estimate for the properties of 1-
(Bromoethynyl)cyclohexene.

Property
Value (for 1-Bromo-1-
cyclohexene)

Source

Molecular Formula C₆H₉Br [1][2]

Molecular Weight 161.04 g/mol [1][2]

Appearance Liquid [1]

Purity 97% [1]

Boiling Point Not available

Melting Point Not available

Density Not available

Solubility

Log10 of Water solubility in

mol/l: -3.01 (Crippen

Calculated)

[2]

Octanol/Water Partition

Coefficient (logP)
2.839 (Crippen Calculated) [2]

InChI
InChI=1S/C6H9Br/c7-6-4-2-1-

3-5-6/h4H,1-3,5H2
[1][2]

InChI Key
QBUMXSSCYUMVAW-

UHFFFAOYSA-N
[1][2]

SMILES BrC1=CCCCC1 [2]

CAS Number 2044-08-8 [2][3]

Chemical Reactivity and Synthesis
The reactivity of 1-(Bromoethynyl)cyclohexene would be dictated by the bromoethynyl and

the cyclohexene moieties. The carbon-bromine bond is susceptible to various coupling
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reactions, while the triple bond can undergo addition reactions. The double bond in the

cyclohexene ring can also participate in various transformations.

Inferred Reactivity
Cross-Coupling Reactions: The bromoalkyne functionality is a key handle for carbon-carbon

bond formation. Sonogashira coupling with terminal alkynes, catalyzed by palladium and

copper, would be a primary method to introduce further complexity.[4]

Nucleophilic Substitution: The bromine atom can be displaced by various nucleophiles,

although this may be less facile than in saturated systems.

Addition Reactions: The carbon-carbon triple bond can undergo hydrogenation,

halogenation, and hydrohalogenation reactions.

Cycloaddition Reactions: The alkyne can participate in [3+2] and other cycloaddition

reactions.

Potential Synthetic Routes
A plausible synthetic route to 1-(Bromoethynyl)cyclohexene could involve the

dehydrobromination of a suitable di- or tri-brominated cyclohexane or cyclohexene precursor.

Another approach could be the reaction of a cyclohexene-derived acetylide with a source of

electrophilic bromine.

Logical Workflow for Potential Synthesis

Starting Material
(e.g., Cyclohexanone)

Formation of
Ethynylcyclohexanol

Ethynylation Brominatione.g., PBr3 EliminationBase-induced 1-(Bromoethynyl)cyclohexene

Click to download full resolution via product page

Caption: A potential synthetic pathway to 1-(Bromoethynyl)cyclohexene.

Experimental Protocols
Detailed experimental protocols for the synthesis and handling of 1-
(Bromoethynyl)cyclohexene are not available. The following are general procedures for

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 9 Tech Support

https://www.benchchem.com/product/b1297817
https://www.benchchem.com/product/b15483076?utm_src=pdf-body
https://www.benchchem.com/product/b15483076?utm_src=pdf-body-img
https://www.benchchem.com/product/b15483076?utm_src=pdf-body
https://www.benchchem.com/product/b15483076?utm_src=pdf-body
https://www.benchchem.com/product/b15483076?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15483076?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


reactions involving similar compounds and should be adapted with caution.

General Procedure for Sonogashira Coupling of a Vinyl
Bromide[4]
Objective: To couple a vinyl bromide with a terminal alkyne.

Materials:

Vinyl bromide (1 equivalent)

Terminal alkyne (1.2 equivalents)

Pd(PPh₃)₄ (0.05 equivalents)

CuI (0.1 equivalents)

Base (e.g., Et₃N or piperidine, 2 equivalents)

Solvent (e.g., THF or DMF)

Procedure:

To a dried flask under an inert atmosphere (e.g., Argon or Nitrogen), add the vinyl bromide,

terminal alkyne, Pd(PPh₃)₄, and CuI.

Add the anhydrous solvent, followed by the base.

Stir the reaction mixture at room temperature or with gentle heating until the starting material

is consumed (monitored by TLC or GC).

Upon completion, quench the reaction with saturated aqueous NH₄Cl solution.

Extract the product with an organic solvent (e.g., ethyl acetate).

Combine the organic layers, dry over anhydrous Na₂SO₄, filter, and concentrate under

reduced pressure.
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Purify the crude product by column chromatography.

Experimental Workflow Diagram

Reaction Setup
(Inert Atmosphere)

Add Reactants, Catalysts, Solvent, Base

Reaction Progression
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Monitor Reaction
(TLC/GC)

Incomplete

Quench Reaction
(aq. NH4Cl)

Complete

Extraction
(Organic Solvent)
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Caption: General workflow for a Sonogashira coupling reaction.

Safety and Handling
Safety data for 1-(Bromoethynyl)cyclohexene is not available. For the related compound, (1-

Bromoethyl)benzene, the following hazards are identified and should be considered as

potential risks.[5]

Hazard Statements: Combustible liquid. Causes skin irritation. Causes serious eye irritation.

May cause respiratory irritation.[5]

Precautionary Statements:[5]

Wash face, hands, and any exposed skin thoroughly after handling.

Wear protective gloves/protective clothing/eye protection/face protection.

Avoid breathing dust/fume/gas/mist/vapors/spray.

Use only outdoors or in a well-ventilated area.

Keep away from heat/sparks/open flames/hot surfaces. — No smoking.

Keep cool.

It is imperative to handle this compound in a well-ventilated fume hood, wearing appropriate

personal protective equipment (PPE), including safety goggles, gloves, and a lab coat.

Applications in Drug Development
While there is no specific information on the applications of 1-(Bromoethynyl)cyclohexene in

drug development, its structural motifs are present in various biologically active molecules. The

rigid alkyne linker and the cyclohexene scaffold can be valuable in positioning pharmacophoric

groups in three-dimensional space to interact with biological targets. The ability to undergo

"click chemistry" reactions, such as the copper-catalyzed azide-alkyne cycloaddition, makes it a

candidate for use in bioconjugation and drug discovery.[6]
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Signaling Pathway Interaction Hypothesis

1-(Bromoethynyl)cyclohexene
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Caption: Hypothetical interaction of a derivative with a signaling pathway.

Conclusion
1-(Bromoethynyl)cyclohexene represents a potentially valuable, yet underexplored, chemical

entity. Based on the properties of related compounds, it is expected to be a versatile building

block in organic synthesis. Its reactive handles make it suitable for a variety of transformations,

including cross-coupling and cycloaddition reactions, which are highly relevant in the synthesis

of complex molecules for materials science and drug discovery. Further experimental

investigation is required to fully elucidate its properties and potential applications. Researchers
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are advised to proceed with caution, drawing upon the available data for structurally similar

compounds for guidance on handling and reactivity.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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